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Compound of Interest

Compound Name: Ethyl 2-(oxan-4-ylidene)acetate

Cat. No.: B145176 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of Ethyl 2-(oxan-4-ylidene)acetate (CAS No. 130312-

00-4), ensuring laboratory safety and regulatory compliance.

Hazard Profile and Safety Data
Ethyl 2-(oxan-4-ylidene)acetate is classified as an irritant. Understanding its hazard profile is

the first step in safe handling and disposal. The following table summarizes the key hazard

information.[1][2]

Hazard Category GHS Hazard Statement Signal Word

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Respiratory Irritation
H335: May cause respiratory

irritation
Warning

Experimental Protocols for Safe Disposal
The following procedures are designed to provide a clear, operational workflow for the safe

disposal of Ethyl 2-(oxan-4-ylidene)acetate.
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1. Personal Protective Equipment (PPE) and Preparation:

Engineering Controls: Conduct all handling and disposal procedures in a well-ventilated

area, preferably within a chemical fume hood.[3]

Personal Protective Equipment: Before handling the compound, ensure you are wearing the

appropriate PPE:

Nitrile rubber gloves (or other chemically resistant gloves).

Safety goggles or a face shield to protect against splashes.

A laboratory coat.

Spill Kit: Have a chemical spill kit readily available that contains an inert absorbent material

(e.g., vermiculite, sand, or commercial sorbent pads).

2. Waste Collection and Segregation:

Waste Container: Use a dedicated, properly labeled, and sealable waste container for the

disposal of Ethyl 2-(oxan-4-ylidene)acetate and any contaminated materials. The container

should be made of a material compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "Ethyl 2-(oxan-4-ylidene)acetate," and the associated hazard symbols (e.g., irritant).

Segregation: Do not mix Ethyl 2-(oxan-4-ylidene)acetate waste with other incompatible

waste streams.

3. Step-by-Step Disposal Procedure:

Small Quantities: For small residual amounts, carefully wipe down containers and surfaces

with a cloth or paper towel dampened with a suitable solvent (e.g., ethanol or isopropanol).

Treat the contaminated wipes as hazardous waste and place them in the designated waste

container.

Bulk Quantities: If you have larger quantities of the compound for disposal, transfer it directly

into the labeled hazardous waste container. Use a funnel to avoid spills.
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Contaminated Materials: Any materials that have come into contact with Ethyl 2-(oxan-4-
ylidene)acetate, such as pipette tips, gloves, and absorbent pads from a spill cleanup, must

be considered hazardous waste and placed in the designated container.[4]

Container Sealing and Storage: Once the waste has been collected, securely seal the

container. Store the sealed container in a designated, well-ventilated, and secondary

containment area away from incompatible materials until it is collected by a licensed

hazardous waste disposal service.

4. Final Disposal:

Regulatory Compliance: The final disposal of the waste must be conducted by an approved

and licensed hazardous waste disposal company.[3] Adhere to all local, state, and federal

regulations regarding hazardous waste disposal.[4]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Ethyl 2-(oxan-4-
ylidene)acetate.
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Figure 1. Disposal Workflow for Ethyl 2-(oxan-4-ylidene)acetate
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Figure 1. Disposal Workflow for Ethyl 2-(oxan-4-ylidene)acetate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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